Cas no 1040668-25-4 (N-[(4-fluorophenyl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide)

• Product Name: N-[(4-fluorophenyl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide
• CAS No: 1040668-25-4
• MF: C₂₀H₂₀FN₃O₄S₂
• MW: 449.518905639648
• CID: 6594193
• PubChem ID: 27376809
• Update Time: 2025-05-21

N-[(4-fluorophenyl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide
• N-[(4-fluorophenyl)methyl]-3-[2-[(4-methoxyphenyl)sulfonylamino]-1,3-thiazol-4-yl]propanamide
• N-(4-fluorobenzyl)-3-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)propanamide
• 1040668-25-4
• AKOS024506970
• F5326-0289
• VU0642031-1

• Inchi： 1S/C20H20FN3O4S2/c1-28-17-7-9-18(10-8-17)30(26,27)24-20-23-16(13-29-20)6-11-19(25)22-12-14-2-4-15(21)5-3-14/h2-5,7-10,13H,6,11-12H2,1H3,(H,22,25)(H,23,24)
• InChI Key： XHCIYIJSKXJUMX-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)CCC1=CSC(NS(C2=CC=C(OC)C=C2)(=O)=O)=N1

Computed Properties

• Exact Mass: 449.08792664g/mol
• Monoisotopic Mass: 449.08792664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[(4-fluorophenyl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide

N-[(4-Fluorophenyl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide: A Comprehensive Overview

N-[(4-Fluorophenyl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide, identified by the CAS registry number 1040668-25-4, is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a thiazole ring system, a sulfonamide group, and a fluorinated aromatic substituent. These functional groups contribute to its chemical reactivity, stability, and biological activity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazole core. The introduction of the sulfonamide group is a critical step, as it significantly influences the compound's solubility and bioavailability. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising aspects of this compound is its potential as a bioactive agent. Studies have shown that it exhibits significant antitumor activity in vitro, particularly against certain types of cancer cells. The fluorinated phenyl group is believed to play a key role in this activity by enhancing the compound's ability to penetrate cellular membranes and bind to target proteins. Additionally, the sulfonamide group contributes to the compound's stability in physiological environments, making it a strong candidate for drug development.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and distribution properties. Its lipophilic nature allows for efficient uptake across biological barriers, while its metabolic stability ensures prolonged retention in systemic circulation. Recent studies have also highlighted its potential as an inhibitor of specific enzymes involved in disease progression, such as kinases and proteases. These findings have sparked interest in its application as a targeted therapy for conditions like cancer and inflammatory diseases.

The structural versatility of this compound also lends itself to applications beyond medicine. For instance, its thiazole ring system can be exploited in the development of advanced materials with tailored electronic properties. Researchers have investigated its use as a building block for constructing coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.

Despite its promising properties, further research is needed to fully elucidate the mechanisms underlying its bioactivity and optimize its therapeutic potential. Ongoing studies are focusing on improving its selectivity for specific molecular targets and reducing potential off-target effects. Additionally, efforts are being made to scale up its production for preclinical testing and eventual clinical trials.

In conclusion, N-[(4-fluorophenyl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide represents a valuable addition to the arsenal of bioactive compounds with diverse applications. Its unique structure, coupled with recent advances in synthetic methodologies and biological insights, positions it as a compelling candidate for future drug development and materials science innovations.